Cas no 51516-70-2 (5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile)

5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the amino and cyano functional groups, make it a versatile intermediate for synthesizing heterocyclic compounds. The presence of the 4-fluorophenyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This compound exhibits favorable stability and reactivity, facilitating its use in multi-step synthetic routes. Its high purity and well-defined chemical properties ensure reproducibility in research applications, making it a valuable candidate for medicinal chemistry and material science studies.
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile structure
51516-70-2 structure
Product Name:5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
CAS No:51516-70-2
MF:C10H7FN4
MW:202.187784433365
MDL:MFCD00102729
CID:94818
PubChem ID:688685
Update Time:2025-06-07

5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
    • TIMTEC-BB SBB000407
    • BUTTPARK 51\09-64
    • AKOS B029474
    • 5-AMINO-4-CYANO-1-(4-FLUOROPHENYL)PYRAZOLE
    • 5-Amino-4-cyano-1-(4-fluorophenyl)-1H-pyrazole
    • 5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
    • 5-amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
    • PC1070M
    • PubChem13413
    • Maybridge1_006212
    • MLS000861431
    • HMS559C08
    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-(4-fluorophenyl)-
    • SZEJYPAPBGNEMH-UHFFFAOYSA-N
    • HMS2810O22
    • SBB000407
    • B
    • FS-1161
    • FT-0620001
    • SY081445
    • EN300-25474
    • 5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL CYANIDE
    • MFCD00102729
    • DTXSID40350950
    • 51516-70-2
    • AKOS000260718
    • A7593
    • CS-0104216
    • CHEMBL1550367
    • SCHEMBL3871259
    • 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile, AldrichCPR
    • SMR000460215
    • Z55148900
    • BBL034726
    • DB-011306
    • STK350786
    • 5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
    • MDL： MFCD00102729
    • Inchi： 1S/C10H7FN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H2
    • InChI Key： SZEJYPAPBGNEMH-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N

Computed Properties

  • Exact Mass: 202.06500
  • Monoisotopic Mass: 202.06547440g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.6

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 164-165°C
  • Boiling Point: 394.1°C at 760 mmHg
  • PSA: 67.63000
  • LogP: 2.04648
  • Solubility: Not available

5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Security Information

  • Hazard Statement： H315-H319-H335
  • Hazardous Material transportation number：3439
  • Hazard Category Code： 20/21/22-41
  • Safety Instruction： S22; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • Safety Term：S22-S36/37/39

5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Pricemore >>

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